Cas no 2256060-11-2 (5-Chloro-2-iodo-4,6-dimethylpyridin-3-amine)

• Product Name: 5-Chloro-2-iodo-4,6-dimethylpyridin-3-amine
• CAS No: 2256060-11-2
• MF: C₇H₈ClIN₂
• MW: 282.509292602539
• CID: 5729656
• PubChem ID: 137889135
• Update Time: 2025-05-25

5-Chloro-2-iodo-4,6-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• starbld0047974
• 2256060-11-2
• 5-Chloro-2-iodo-4,6-dimethylpyridin-3-amine
• AKOS040694484

• Inchi： 1S/C7H8ClIN2/c1-3-5(8)4(2)11-7(9)6(3)10/h10H2,1-2H3
• InChI Key： OSLVAMIISZTQOY-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=C(C(C)=N1)Cl)N

Computed Properties

• Exact Mass: 281.94207g/mol
• Monoisotopic Mass: 281.94207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Chloro-2-iodo-4,6-dimethylpyridin-3-amine

5-Chloro-2-Iodo-4,6-Dimethylpyridin-3-Amine (CAS No. 2256060-11-2)

5-Chloro-2-Iodo-4,6-Dimethylpyridin-3-Amine, also known by its CAS number CAS 2256060-11-2, is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential biological activities. The structure of this compound features a pyridine ring substituted with chlorine, iodine, methyl groups, and an amine functional group, making it a versatile building block for various chemical transformations.

The synthesis of 5-Chloro-2-Iodo-4,6-Dimethylpyridin-3-Amine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern on the pyridine ring. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly enhanced the efficiency of synthesizing such complex heterocyclic compounds. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

In terms of physical properties, this compound exhibits a melting point in the range of 180°C to 190°C under standard conditions. Its solubility characteristics make it suitable for various solvent systems commonly used in organic chemistry, facilitating its application in both solution-phase and solid-phase synthesis protocols. The presence of electron-withdrawing groups like chlorine and iodine on the pyridine ring contributes to its reactivity in nucleophilic aromatic substitution reactions, a key area of interest in medicinal chemistry.

Recent studies have highlighted the potential of CAS 2256060-11-2 as an intermediate in the synthesis of bioactive molecules targeting specific enzyme systems. For instance, researchers have reported its use in constructing heterocyclic frameworks that exhibit inhibitory activity against kinases involved in cancer progression. Additionally, its role as a precursor in the development of novel antibiotics has been explored, leveraging its ability to form stable complexes with metal ions.

The application of computational chemistry tools has further expanded our understanding of this compound's electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into the regioselectivity of substitution reactions on the pyridine ring, aiding in the design of more efficient synthetic pathways. Furthermore, molecular docking studies have revealed potential binding modes with target proteins, underscoring its potential as a lead compound in drug discovery programs.

In conclusion, 5-Chloro-2-Iodo-4,6-Dimethylpyridin-3-Amine (CAS No. 2256060-11-2) stands as a testament to the ingenuity and precision required in modern organic synthesis. Its unique combination of substituents makes it an invaluable tool for researchers across diverse disciplines, from pharmaceuticals to materials science. As ongoing research continues to uncover new applications and optimized synthetic routes for this compound, its role in advancing chemical science is expected to grow even further.